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Compound of Interest

Compound Name: MDL-28170

Cat. No.: B032599 Get Quote

Technical Support Center: MDL-28170
This technical support center provides researchers, scientists, and drug development

professionals with essential information for the effective use of MDL-28170, a potent calpain

inhibitor.

Frequently Asked Questions (FAQs)
Q1: Why is it critical to prepare fresh solutions of MDL-28170 for each experiment?

A1: Preparing fresh solutions of MDL-28170 for each experiment is crucial to ensure its

potency and the reproducibility of your results. Once dissolved, MDL-28170 has limited stability

and can degrade, leading to a loss of its inhibitory activity. Several sources recommend that

solutions be prepared on the day of use.[1] For optimal results, it is advised that mixed

solutions be used immediately.[2] While stock solutions in DMSO can be stored at -20°C or

-80°C, their stability is limited, with recommendations for use ranging from two weeks to one

month to prevent loss of potency.[1][3][4]

Q2: What is the primary mechanism of action for MDL-28170?

A2: MDL-28170 is a potent, selective, and cell-permeable inhibitor of cysteine proteases,

primarily targeting calpain-1 (μ-type) and calpain-2 (M-type). Calpains are calcium-dependent

proteases involved in various cellular processes. By inhibiting calpains, MDL-28170 has been
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shown to have neuroprotective effects in various models of neurotrauma and

neurodegenerative disease. It is also known to inhibit cathepsin B and γ-secretase.

Q3: What are the recommended solvents for MDL-28170?

A3: MDL-28170 is soluble in DMSO and ethanol but insoluble in water. For in vitro studies,

DMSO is commonly used to prepare stock solutions. For in vivo applications, a vehicle

consisting of a combination of solvents such as polyethylene glycol 300 and ethanol, or DMSO

and saline, is often used.

Q4: How should I store MDL-28170?

A4: The lyophilized powder should be stored at -20°C and is stable for at least two years under

these conditions. Once in solution, it is recommended to store aliquots at -20°C or -80°C and

use them within a month to avoid loss of potency and repeated freeze-thaw cycles.
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Issue Possible Cause Recommended Solution

Inconsistent or weaker than

expected inhibitory effects.

Degradation of MDL-28170 in

solution.

Always prepare fresh solutions

of MDL-28170 for each

experiment. If using a stock

solution, ensure it has been

stored properly and is within

the recommended use-by

period (typically within one

month at -20°C or -80°C).

Improper dissolution of MDL-

28170.

Ensure the compound is fully

dissolved in the appropriate

solvent (e.g., DMSO) before

further dilution. Sonication may

aid in dissolution in some

solvents like ethanol.

Precipitation of the compound

in aqueous media.

Low solubility of MDL-28170 in

water.

When diluting a DMSO stock

solution into an aqueous

buffer, ensure the final DMSO

concentration is compatible

with your experimental system

and does not cause

precipitation. It may be

necessary to use a vehicle

containing co-solvents for in

vivo studies.

Variability between

experiments.

Use of aged or improperly

stored solutions.

Adhere strictly to the protocol

of preparing fresh solutions for

each experiment. Aliquot stock

solutions to avoid multiple

freeze-thaw cycles.

Quantitative Data Summary
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Property Value Source

Molecular Weight 382.5 g/mol

Purity >98%

Solubility in DMSO ≥16.75 mg/mL

75 mg/mL

78 mg/mL

Solubility in Ethanol
≥25.05 mg/mL (with ultrasonic

assistance)

Storage of Lyophilized Powder -20°C, stable for ≥ 24 months

Storage of Solution -20°C, use within 1 month

-80°C, use within 6 months

Experimental Protocols
Preparation of MDL-28170 Stock Solution (10 mM in
DMSO)
This protocol provides a method for preparing a stock solution of MDL-28170, which can then

be freshly diluted for each experiment.

Materials:

MDL-28170 (lyophilized powder)

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes

Procedure:

Allow the vial of lyophilized MDL-28170 to equilibrate to room temperature for at least one

hour before opening.
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To prepare a 10 mM stock solution, reconstitute 5 mg of MDL-28170 powder in 1.30 mL of

DMSO.

Vortex briefly to ensure the powder is fully dissolved.

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to

avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C and use within one month, or at -80°C for up to six months.
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Solution Preparation (Perform Fresh for Each Experiment)

Experimental Use

Start: Lyophilized MDL-28170

Equilibrate to Room Temperature

Dissolve in DMSO
to create stock solution

Aliquot for single use

Store at -20°C or -80°C

Thaw one aliquot

Use within recommended timeframe

Dilute to working concentration
in appropriate buffer/media

Apply to cells/animal model

End: Data Collection

Click to download full resolution via product page

Caption: Experimental workflow for preparing and using MDL-28170.
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Caption: Inhibition of the calpain signaling pathway by MDL-28170.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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